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Compound of Interest

Compound Name: 2-Aminobenzanilide

Cat. No.: B1266236

Essential Safety and Handling Guide for 2-
Aminobenzanilide

This document provides immediate and essential safety protocols, operational guidance, and
disposal plans for the handling of 2-Aminobenzanilide in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe and compliant
laboratory practices.

Personal Protective Equipment (PPE)

Proper personal protective equipment is mandatory to minimize exposure and ensure safety
when handling 2-Aminobenzanilide. The following table summarizes the required PPE.
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PPE Category

Item

Specification

Eye Protection

Safety glasses with side-

shields or goggles

Must comply with European

standard EN 166 or equivalent.

[1]

Hand Protection

Protective gloves

Chemical impermeable gloves
are required. Inspect gloves
before use and refer to the
manufacturer's permeability
and breakthrough time

information.[1][2]

Body Protection

Protective clothing

Wear appropriate protective
clothing to prevent skin

exposure.[1][3]

Respiratory Protection

Respirator

Use a NIOSH or European
Standard EN 149 approved
respirator when necessary,
especially in case of
inadequate ventilation or dust
formation.[3] A self-contained
breathing apparatus may be

necessary for firefighting.[2][3]

Hazard Identification and Safety Precautions

2-Aminobenzanilide is classified with the following hazards. Adherence to precautionary

statements is crucial for safe handling.
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Hazard Class

GHS Hazard Statement

Precautionary Statements

Skin Irritation (Category 2)

H315: Causes skin irritation.[4]
[5]

P264: Wash skin thoroughly
after handling.[4][5] P280:
Wear protective gloves/eye
protection/face protection.[4][5]
P302 + P352: IF ON SKIN:
Wash with plenty of soap and
water.[4][5] P332 + P313: If
skin irritation occurs: Get
medical advice/attention.[4][5]
P362: Take off contaminated
clothing and wash before

reuse.[4]

Serious Eye Damage
(Category 1) / Eye Irritation
(Category 2)

H318: Causes serious eye
damage.[4] / H319: Causes

serious eye irritation.[5]

P280: Wear protective
gloves/eye protection/face
protection.[4][5] P305 + P351
+ P338 + P310: IF IN EYES:
Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing.
Immediately call a POISON
CENTER/doctor.[4] P337 +
P313: If eye irritation persists:

Get medical advice/attention.

[5]

Signal Word: Warning[5][6] or Danger[4]

Quantitative Safety Data

The following table summarizes available quantitative safety data for 2-Aminobenzanilide.

Occupational exposure limits have not been established by region-specific regulatory bodies.[1]
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Data Point Value Source

Journal of Medicinal

LD50 (intraperitoneal, mouse) 1 g/kg (1000 mg/kg) Chemistry. Vol. 14, Pg. 963,
1971.[7]

Melting Point 132-135°C [8]

Boiling Point 309.6 °C at 760 mmHg [9]

Density 1.244 g/cm3 9]

Operational Plan: Handling and Storage

A systematic approach to handling and storage is critical to maintain the integrity of 2-
Aminobenzanilide and the safety of laboratory personnel.

Handling Protocol

e Ventilation: Always handle 2-Aminobenzanilide in a well-ventilated place.[2] The use of
local exhaust ventilation is recommended.[5]

e Avoid Dust Formation: Take measures to prevent the formation of dust and aerosols.[2]

o Personal Protective Equipment (PPE): Before handling, ensure all required PPE is worn as
specified in the table above.

» Avoid Contact: Avoid contact with skin and eyes.[2][3]

o Hygiene: Wash hands and face thoroughly after handling.[5] Do not eat, drink, or smoke in
the handling area.[1]

o Spill Management: In case of a spill, avoid dust formation.[2] Vacuum or sweep up the
material and place it into a suitable, closed container for disposal.[1][3] Evacuate personnel
to a safe area and keep people away from and upwind of the spill.[2]

Storage Protocol

o Container: Store in a tightly closed container.[3]
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Location: Keep in a dry, cool, and well-ventilated place.[1] Storage at room temperature or
below 15°C in cool and dark conditions is recommended to maintain structural integrity.[9]

Incompatibilities: Avoid storage with strong oxidizing agents, acids, acetic anhydride, and
acid chlorides.[3]

Environmental Precautions: Do not contaminate water, foodstuffs, feed, or seed by storage.

[2]

Disposal Plan

The disposal of 2-Aminobenzanilide and its contaminated packaging must be conducted in a

manner that ensures environmental safety and regulatory compliance.

Waste Chemical Disposal

Licensed Disposal: The material can be disposed of by removal to a licensed chemical
destruction plant or by controlled incineration with flue gas scrubbing.[2]

Specialized Waste Management: For comprehensive management of disposal, including
packaging, transport, and final treatment, contracting a specialized chemical waste
management company is a recommended option.

Prohibited Disposal: Do not discharge to sewer systems.[2]

Contaminated Packaging Disposal

Rinsing: Containers can be triple-rinsed (or equivalent).[2]

Recycling/Reconditioning: After proper rinsing, the containers can be offered for recycling or
reconditioning.[2]

Alternative Disposal: Alternatively, the packaging may be disposed of through a licensed
chemical destruction plant.[2]

Experimental Workflow Visualization
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The following diagram illustrates the standard workflow for the safe handling of 2-
Aminobenzanilide, from initial preparation to final disposal.
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Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Proceed to Handling

\

Handling
4
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\
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Caption: Workflow for Safe Handling of 2-Aminobenzanilide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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